Cas no 1993054-84-4 (2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride)
2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(3-methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride
- 2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride
-
- MDL: MFCD27756604
- Inchi: 1S/C16H20N2O2.2ClH/c1-19-13-6-4-5-12(9-13)10-14-11-18-16(20-14)15-7-2-3-8-17-15;;/h4-6,9,11,15,17H,2-3,7-8,10H2,1H3;2*1H
- InChI Key: NWLYIHZALHWTDY-UHFFFAOYSA-N
- SMILES: Cl.Cl.O1C(=CN=C1C1CCCCN1)CC1C=CC=C(C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 300
- Topological Polar Surface Area: 47.3
2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416149-500 mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 500MG |
€313.80 | 2022-08-31 | ||
| abcr | AB416149-1 g |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 1 g |
€406.00 | 2023-07-19 | ||
| TRC | M133685-100mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 100mg |
$ 185.00 | 2022-06-02 | ||
| TRC | M133685-250mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 250mg |
$ 380.00 | 2022-06-02 | ||
| TRC | M133685-500mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 500mg |
$ 600.00 | 2022-06-02 | ||
| abcr | AB416149-500mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride; . |
1993054-84-4 | 500mg |
€333.00 | 2024-06-12 | ||
| abcr | AB416149-1g |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride; . |
1993054-84-4 | 1g |
€397.00 | 2024-06-12 | ||
| A2B Chem LLC | AI44397-100mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 100mg |
$313.00 | 2024-04-20 | ||
| A2B Chem LLC | AI44397-250mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 250mg |
$350.00 | 2024-04-20 | ||
| A2B Chem LLC | AI44397-500mg |
2-[5-(3-Methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride |
1993054-84-4 | 500mg |
$400.00 | 2024-04-20 |
2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride
Introduction to 2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1993054-84-4)
2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1993054-84-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic piperidine derivatives, featuring an oxazole moiety linked to a benzyl group substituted with a methoxy group. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.
The structural framework of this compound incorporates multiple pharmacophoric elements that contribute to its potential biological activity. The piperidine ring is a common scaffold in many pharmacologically active molecules, known for its ability to interact with biological targets such as enzymes and receptors. The oxazole ring, on the other hand, introduces additional functionality that can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. The presence of the 3-methoxybenzyl group further diversifies the electronic landscape, potentially enhancing interactions with specific biological targets.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological and psychiatric disorders. Piperidine derivatives have been extensively studied for their potential as serotonin receptor modulators, particularly in the treatment of depression and anxiety disorders. The oxazole moiety, when combined with a piperidine backbone, has shown promise in modulating neurotransmitter systems involved in these conditions. Preclinical studies have demonstrated that compounds with similar structural motifs exhibit anxiolytic and antidepressant-like effects in animal models.
The 2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1993054-84-4) has been investigated for its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have explored its reactivity under various conditions, including nucleophilic substitution reactions and cyclization processes, which are commonly employed in medicinal chemistry to generate novel scaffolds. The methoxybenzyl group provides a handle for further functionalization, allowing chemists to introduce additional substituents that may enhance biological activity or metabolic stability.
One of the key areas where this compound has shown promise is in the development of agents targeting central nervous system (CNS) disorders. The combination of the piperidine and oxazole rings is known to interact with various CNS receptors, including serotonin 5-HT1A and 5-HT7 receptors. These receptors are implicated in the pathophysiology of depression, anxiety, and cognitive disorders. By modulating their activity, compounds like 2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1993054-84-4) may offer therapeutic benefits comparable to existing treatments but with potentially improved efficacy or reduced side effects.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds with high accuracy. Molecular docking studies have been performed using 2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1993054-84-4) as a lead structure to identify potential binding interactions with target proteins. These simulations have provided valuable insights into the molecular interactions that govern its biological activity, guiding further optimization efforts.
The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group modifications such as methylation and hydrolysis. The final product is typically isolated as a dihydrochloride salt to improve its handling properties during downstream applications.
In conclusion,2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1993054-84-4) represents a promising candidate for further investigation in drug discovery programs targeting CNS disorders. Its unique structural features offer opportunities for designing next-generation therapeutics with enhanced efficacy and selectivity. As research continues to uncover new insights into its biological activity,this compound is poised to play a significant role in addressing unmet medical needs.
1993054-84-4 (2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)